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Compound Name: Octane-1,8-diamine-Glycolic acid

Cat. No.: B15621055 Get Quote

Essential Safety and Handling Guide for Octane-
1,8-diamine-Glycolic Acid
This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals handling the mixture of Octane-1,8-diamine

and Glycolic acid. The following procedural guidance is designed to ensure safe laboratory

operations and proper disposal of materials.

Hazard Identification and Risk Assessment
Both Octane-1,8-diamine and Glycolic acid are hazardous chemicals that can cause severe

skin burns and eye damage.[1][2][3][4] The reaction between an amine and a carboxylic acid is

an acid-base reaction that forms a salt and can generate heat.[5][6][7] Therefore, mixing these

two substances is likely to be exothermic.

Octane-1,8-diamine:

Causes severe skin burns and eye damage.[3][4][8]

Harmful if swallowed.[3][4]

May cause an allergic skin reaction.[3][4]

Considered a corrosive solid.[8][9]
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Glycolic Acid:

Causes severe skin burns and eye damage.[1][2][10]

Harmful if inhaled.[1][2][11][10]

Corrosive to the respiratory tract.[11]

Mixture:

The primary immediate hazard is the exothermic acid-base reaction, which can cause a

rapid temperature increase.

The resulting salt solution will likely retain the corrosive properties of its parent compounds.

A summary of the physical and chemical properties of the individual components is provided in

the table below.

Property Octane-1,8-diamine
Glycolic Acid (70%
solution)

Physical State Solid (crystals)[12] Liquid[1]

Boiling Point 225 - 226 °C[3] Data not available

Melting Point 50 - 54 °C[3] Data not available

Flash Point 165 °C[3] Data not available

Hazards

Corrosive, Harmful if

swallowed, Skin sensitizer[3]

[4]

Corrosive, Harmful if inhaled[1]

[2][11][10]

Personal Protective Equipment (PPE)
Due to the corrosive nature of both reagents and the potential for an exothermic reaction, a

comprehensive PPE plan is mandatory. The following table outlines the required PPE for

handling Octane-1,8-diamine, Glycolic acid, and their mixture.
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Body Part Required PPE Rationale

Hands

Double-gloving with nitrile

rubber gloves (minimum 0.11

mm thickness).[13]

To protect against skin

corrosion and potential allergic

reactions.[3][4]

Eyes/Face
Chemical splash goggles and

a full-face shield.[14]

To provide maximum

protection against splashes of

corrosive materials.[1][3]

Body

A chemical-resistant lab coat

or apron worn over full-

coverage clothing.

To protect the skin from spills

and splashes.

Feet
Closed-toe, chemical-resistant

shoes.
To protect feet from spills.

Respiratory

A NIOSH/MSHA-approved

respirator (e.g., N95 dust mask

for the solid diamine, or an

acid gas cartridge respirator for

the acid).[12][13]

To prevent inhalation of

harmful dust from the diamine

and vapors from the acid.[1][2]

[10]

Operational Plan: Step-by-Step Handling Procedure
All handling of Octane-1,8-diamine, Glycolic acid, and their mixture must be conducted within a

certified chemical fume hood to minimize inhalation exposure.[2][3]

Preparation:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

Gather all necessary equipment, including glassware, stir plates, and emergency quench

materials (e.g., sodium bicarbonate for acid spills).[15]

Don all required PPE as outlined in the table above.

Handling and Mixing:
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Weigh the solid Octane-1,8-diamine in a tared container inside the fume hood.

Slowly and carefully add the Glycolic acid to the reaction vessel containing the Octane-1,8-

diamine. Always add acid to the amine, not the other way around, to better control the

exothermic reaction.

Monitor the temperature of the reaction mixture. If the temperature rises rapidly, slow the rate

of addition and/or use an ice bath for cooling.

Once the addition is complete, allow the mixture to stir until the reaction is complete.

Post-Procedure:

Carefully quench any unreacted reagents as per your experimental protocol.

Clean all glassware and equipment with appropriate solvents and detergents.

Wipe down the work area in the fume hood.

Properly dispose of all waste as described in the disposal plan.

Remove PPE in the correct order to avoid self-contamination (gloves last) and wash hands

thoroughly.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621055?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Handling and Mixing (in Fume Hood)

Post-Procedure

Verify Fume Hood Operation

Gather Equipment

Don Full PPE

Weigh Octane-1,8-diamine

Slowly Add Glycolic Acid to Diamine

Monitor Temperature (Use Ice Bath if Needed)

Stir to Completion

Quench and Clean Glassware

Decontaminate Work Area

Dispose of Waste

Doff PPE and Wash Hands
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A flowchart of the experimental workflow for handling Octane-1,8-diamine-Glycolic acid.
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Disposal Plan
All waste generated from handling Octane-1,8-diamine and Glycolic acid must be treated as

hazardous waste.

Waste Segregation and Collection:

Solid Waste: Contaminated PPE (gloves, wipes, etc.) and any solid reaction byproducts

should be collected in a designated, sealed hazardous waste container.[15]

Liquid Waste: The reaction mixture and any solvent rinses should be collected in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

unless compatibility has been confirmed.[7]

Neutralization: Depending on local regulations, small amounts of the acidic mixture may be

neutralized with a suitable base (e.g., sodium bicarbonate) before disposal.[1][15] This

should only be done by trained personnel.

Disposal Procedure:

Label all waste containers clearly with the chemical names and associated hazards.

Store waste containers in a designated satellite accumulation area away from incompatible

materials.[16]

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

department. Do not pour any of the waste down the drain.[15]
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Waste Collection

Waste Storage

Final Disposal

Segregate Solid and Liquid Waste

Use Designated, Sealed Containers

Clearly Label Containers with Contents and Hazards

Store in Satellite Accumulation Area

Ensure Segregation from Incompatible Materials

Contact EHS for Waste Pickup

DO NOT Dispose in Sink or Trash
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A flowchart outlining the waste disposal workflow.
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In the event of an exposure or spill, immediate action is critical.

Exposure Type First Aid Measures

Skin Contact

Immediately remove all contaminated clothing.

[1][3][11] Rinse the affected skin with copious

amounts of water for at least 15 minutes.[11]

Seek immediate medical attention.[3][11]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Remove contact lenses if present and easy to

do.[1][10] Seek immediate medical attention.[3]

[10]

Inhalation

Move the person to fresh air.[1][3][11] If

breathing is difficult, give oxygen.[11] Seek

immediate medical attention.[1][3][11][10]

Ingestion

Rinse mouth with water.[1][3] Do NOT induce

vomiting.[3] Seek immediate medical attention.

[1][3]

Spill

Evacuate the area. For small spills, use an

absorbent material like sand or vermiculite to

contain the spill.[15] Neutralize with sodium

bicarbonate if the spill is acidic.[15] Collect all

contaminated materials in a sealed hazardous

waste container.[15] For large spills, contact

your institution's EHS department immediately.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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